5-((4-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-chlorophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H21ClFN5O2S/c26-17-9-7-16(8-10-17)21(31-13-11-30(12-14-31)19-5-2-1-4-18(19)27)22-24(33)32-25(35-22)28-23(29-32)20-6-3-15-34-20/h1-10,15,21,33H,11-14H2
• InChI Key: UCKROCIVKSAIIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(C3=CC=C(C=C3)Cl)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H21ClFN5O2S
• Molecular Weight: 510.0 g/mol
• CAS No.: 898429-32-8

Description

5-((4-Chlorophenyl)(4-(2-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H21ClFN5O2S and its molecular weight is 509.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on related compounds involves detailed synthesis processes and structural characterizations. For instance, studies have reported the synthesis of compounds with complex structures, including those with furan and chlorophenyl groups, highlighting methodologies that could be applicable to the target compound. These syntheses often involve multi-step reactions to introduce various functional groups, demonstrating the compound's potential for diverse chemical modifications and applications in material science or as intermediates in pharmaceuticals (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antimicrobial Activities

Several studies have synthesized compounds that incorporate elements such as the furan and thiazolo[3,2-b][1,2,4]triazol moieties, testing them for antimicrobial properties. These research efforts reveal that such compounds can exhibit significant activity against various microorganisms, suggesting the potential of the compound for applications in developing new antimicrobial agents (Başoğlu et al., 2013).

Anti-inflammatory and Analgesic Properties

Research into similar molecules has also explored their potential anti-inflammatory and analgesic properties. The structural features of these compounds, particularly those involving piperazine and furan groups, have been linked to their biological activities, suggesting that the target compound could also possess similar therapeutic benefits (Tozkoparan et al., 2004).

Antifungal and Anticancer Potential

Compounds with related structures have been evaluated for their antifungal properties, further underscoring the versatility of these molecules in biomedical research. Additionally, studies have indicated the potential for anticancer activity, with some molecules showing affinity for specific cancer targets, highlighting the promise of such compounds in therapeutic development (Volkova, Levshin, & Perlovich, 2020).